BORON TRIFLUORIDE-METHANOL
BORON TRIFLUORIDE-METHANOL
Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.
Boron trifluoride is a boron fluoride.
Boron trifluoride is a boron fluoride.
Brand Name:
Vulcanchem
CAS No.:
16045-88-8
VCID:
VC0097894
InChI:
InChI=1S/BF3/c2-1(3)4
SMILES:
B(F)(F)F
Molecular Formula:
BF3
Molecular Weight:
67.81 g/mol
BORON TRIFLUORIDE-METHANOL
CAS No.: 16045-88-8
Main Products
VCID: VC0097894
Molecular Formula: BF3
Molecular Weight: 67.81 g/mol
CAS No. | 16045-88-8 |
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Product Name | BORON TRIFLUORIDE-METHANOL |
Molecular Formula | BF3 |
Molecular Weight | 67.81 g/mol |
IUPAC Name | trifluoroborane |
Standard InChI | InChI=1S/BF3/c2-1(3)4 |
Standard InChIKey | WTEOIRVLGSZEPR-UHFFFAOYSA-N |
Impurities | Common impurities in BF3 include air, silicon tetrafluoride, and sulfur dioxide. 1.0% nitrogen; <0.006% sulfur dioxide; <0.0006% ferric oxide; <0.003% silicon dioxide; traces of oxygen. |
SMILES | B(F)(F)F |
Canonical SMILES | B(F)(F)F |
Boiling Point | -148 °F at 760 mm Hg (NIOSH, 2016) -99.9 °C -100 °C -148°F |
Colorform | Colorless gas |
Density | 1.6 (EPA, 1998) 1.57 at -100.4 °C/4 °C (liquid); 3.07666 g/L (gas at STP) 1.6 2.38(relative gas density) |
Melting Point | -196.1 °F (EPA, 1998) -126.8 °C -127 °C -196°F |
Physical Description | Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing. GasVapor COLOURLESS COMPRESSED GAS WITH PUNGENT ODOUR. FORMS WHITE FUMES IN MOIST AIR. Colorless gas with a pungent, suffocating odor. Colorless gas with a pungent, suffocating odor. [Note: Forms dense white fumes in moist air. Shipped as a nonliquefied compressed gas.] |
Description | Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing. Boron trifluoride is a boron fluoride. |
Shelf Life | Boron trifluoride ... is stable in dry atmospheres. Trialkylboranes are stable indefinitely when stored under an inert atmosphere. /Trialkylboranes/ |
Solubility | 106 % (in cold H2O) (NIOSH, 2016) Solubility in water: 332 g/100 g at 0 °C; some hydrolysis occurs to form fluoboric and boric acids Soluble in cold water, hydrolyzes in hot water Soluble in concentrated sulfuric acid and most organic solvents Soluble in concentrated nitric acid, benzene, dichlorobenzene, chloroform, carbon tetrachloride, carbon disulfide Solubility in anhydrous sulfuric acid: 1.94 g/100 g; soluble in most saturated and halogenated hydrocarbons and in aromatic compounds Solubility in water: reaction 106% (in cold H2O) |
Synonyms | boron trifluoride |
Vapor Density | 2.4 (EPA, 1998) (Relative to Air) Relative vapor density (air = 1): 2.4 2.38 |
Vapor Pressure | 760 mm Hg at -149.26 °F Liquid (EPA, 1998) 4874 kPa (3.656X10+4 mm Hg) at 260 K (-13.2 °C) <50 atm >50 atm |
PubChem Compound | 6356 |
Last Modified | Nov 11 2021 |
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